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Compound of Interest

Compound Name: 2,5-Dibromopyridine-3,4-diamine

Cat. No.: B1395280 Get Quote

An In-Depth Technical Guide to 2,5-Dibromopyridine-3,4-diamine: Properties, Synthesis, and

Applications

Introduction
2,5-Dibromopyridine-3,4-diamine is a highly functionalized heterocyclic compound that has

emerged as a critical building block in modern organic synthesis.[1][2] Its unique molecular

architecture, featuring a pyridine core substituted with two bromine atoms and two adjacent

amino groups, offers a rich platform for constructing complex molecular frameworks.[2] This

guide provides a comprehensive overview of its physical and chemical properties, synthesis,

and key applications, tailored for researchers and professionals in drug development and

materials science. The strategic placement of reactive sites makes it an exceptionally versatile

intermediate for creating novel pharmaceuticals and advanced materials.[1][2][3]

Molecular Structure and Identification
The structural arrangement of 2,5-Dibromopyridine-3,4-diamine, with its vicinal diamines and

reactive bromine atoms, is central to its utility in synthetic chemistry.

Chemical Name: 2,5-Dibromopyridine-3,4-diamine[4]

CAS Number: 221241-11-8[1][4][5]

Molecular Formula: C₅H₅Br₂N₃[4][5]
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Synonyms: 3,4-Diamino-2,5-dibromopyridine, 2,5-dibromo-3,4-pyridinediamine[4]

2,5-Dibromopyridine-3,4-diamine

Cross-Coupling
(Suzuki, Sonogashira, etc.)

 at Br sites

Cyanation
(e.g., with CuCN)

 at Br sites

Cyclization / Condensation

 via -NH₂ groups

Aryl/Alkynyl Substituted Pyridines Pyridine Dinitriles

Fused Heterocyclic Systems
(e.g., Pyridopyrazines)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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